Cas no 327091-61-2 ((E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide
• CAS No: 327091-61-2
• MF: C₁₉H₁₈N₆O₃S
• MW: 410.449621677399
• CID: 5974939
• PubChem ID: 135576838
• Update Time: 2025-06-14

(E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide
• (E)-N-[4-(morpholine-4-sulfonyl)phenyl]-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide
• Z55344623
• F0871-0720
• AKOS001031710
• (E)-N'-(4-(morpholinosulfonyl)phenyl)-1H-benzo[d]imidazole-2-carbohydrazonoyl cyanide
• (2E)-N-(4-morpholin-4-ylsulfonylanilino)-1H-benzimidazole-2-carboximidoyl cyanide
• SR-01000009739
• 327091-61-2
• SR-01000009739-1

• Inchi： 1S/C19H18N6O3S/c20-13-18(19-21-16-3-1-2-4-17(16)22-19)24-23-14-5-7-15(8-6-14)29(26,27)25-9-11-28-12-10-25/h1-8,23H,9-12H2,(H,21,22)/b24-18+
• InChI Key： VFJCPKHWSMYUGL-HKOYGPOVSA-N
• SMILES： S(C1C=CC(=CC=1)N/N=C(\C#N)/C1=NC2C=CC=CC=2N1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 410.11610963g/mol
• Monoisotopic Mass: 410.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 132Ų

Additional information on (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide

Comprehensive Overview of (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide (CAS No. 327091-61-2)

(E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide (CAS No. 327091-61-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique morpholine-4-sulfonyl and benzodiazole moieties, exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's carbohydrazonoyl cyanide group is a key feature that distinguishes it from other derivatives in its class. This functional group is known for its ability to form stable complexes with various biological targets, making it a valuable scaffold in the design of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in addressing drug-resistant infections and inflammatory diseases, topics that are currently trending in scientific and medical communities. The rise of antibiotic resistance and chronic inflammatory conditions has heightened the demand for innovative compounds like this one.

From a synthetic chemistry perspective, (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide offers a fascinating case study in molecular design and structure-activity relationships. Its synthesis involves multi-step reactions, including sulfonylation and cyclization, which are critical for achieving the desired purity and yield. The compound's CAS No. 327091-61-2 serves as a unique identifier in chemical databases, facilitating its retrieval and analysis by researchers worldwide.

In the context of AI-driven drug discovery, this compound has been the subject of computational modeling and virtual screening efforts. Machine learning algorithms are increasingly being employed to predict its interactions with biological targets, a topic that aligns with the growing interest in artificial intelligence in chemistry. Such advancements are revolutionizing the way researchers identify and optimize lead compounds, reducing the time and cost associated with traditional drug development.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomics and precision healthcare, there is a growing need for compounds that can be tailored to individual patient profiles. The structural versatility of (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide makes it a promising candidate for such applications, particularly in the treatment of complex diseases with heterogeneous etiologies.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption, aligning with global efforts to reduce the environmental impact of chemical manufacturing. The compound's stability and biodegradability are additional factors being evaluated to ensure its compatibility with eco-friendly practices.

In summary, (E)-N-4-(morpholine-4-sulfonyl)phenyl-1H-1,3-benzodiazole-2-carbohydrazonoyl cyanide (CAS No. 327091-61-2) represents a compelling area of research with broad implications for medicine, synthetic chemistry, and computational science. Its unique structure and potential applications make it a valuable subject for ongoing and future studies, particularly in the context of emerging trends like AI in drug discovery and personalized healthcare.